Cas no 878788-02-4 (5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione)
5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione Chemical and Physical Properties
Names and Identifiers
-
- 5-(5-Amino-pentyl)-5-furan-2-yl-imidazolidine-2,4-dione
- 5-(5-aminopentyl)-5-(2-furyl)-1H-imidazole-2,4(3H,5H)-dione
- 878788-02-4
- STK893909
- AKOS005144342
- 5-(5-AMINOPENTYL)-5-(2-FURYL)-2,4-IMIDAZOLIDINEDIONE
- 5-(5-aminopentyl)-5-(furan-2-yl)imidazolidine-2,4-dione
- BBL021203
- 5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione
-
- Inchi: 1S/C12H17N3O3/c13-7-3-1-2-6-12(9-5-4-8-18-9)10(16)14-11(17)15-12/h4-5,8H,1-3,6-7,13H2,(H2,14,15,16,17)
- InChI Key: ISATXHUOALZJSP-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C1(C(NC(N1)=O)=O)CCCCCN
Computed Properties
- Exact Mass: 251.12699141Da
- Monoisotopic Mass: 251.12699141Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 97.4Ų
5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A579285-5mg |
5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione |
878788-02-4 | 5mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A579285-10mg |
5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione |
878788-02-4 | 10mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A579285-50mg |
5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione |
878788-02-4 | 50mg |
$ 230.00 | 2022-06-08 |
5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione
5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione: A Comprehensive Overview
The compound with CAS No. 878788-02-4, commonly referred to as 5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and the latest research findings.
Chemical Structure and Properties
5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione is an imidazolidinedione derivative with a substituted pentyl group and a furyl group attached to the imidazolidine ring. The imidazolidinedione core is a five-membered ring containing two nitrogen atoms and two ketone groups. The presence of the 5-amino-pentyl group introduces additional functional diversity to the molecule, making it a versatile candidate for various chemical modifications. The furyl group adds aromaticity and potential for interactions with biological systems.
Synthesis Methods
The synthesis of 5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione typically involves multi-step organic reactions. One common approach is the condensation of an aldehyde or ketone with an amine in the presence of a carbonyl compound to form the imidazolidinedione ring. Subsequent functionalization of the side chains can be achieved through nucleophilic substitutions or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound.
Biological Activities and Applications
Research has shown that 5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione exhibits promising biological activities. In particular, it has demonstrated potential as a neuroprotective agent due to its ability to modulate glutamate signaling pathways. Studies have also highlighted its anti-inflammatory properties, making it a candidate for therapeutic interventions in conditions such as Alzheimer's disease and chronic inflammation.
Latest Research Findings
In recent years, there has been growing interest in exploring the pharmacokinetic profile of 5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione. Preclinical studies have revealed favorable absorption and distribution characteristics, suggesting its suitability for oral administration. Additionally, investigations into its metabolic pathways have provided insights into its stability and bioavailability.
Conclusion
With its unique chemical structure and diverse functional groups, 5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione holds immense potential in various scientific domains. As research continues to uncover its biological properties and therapeutic applications, this compound is poised to play a significant role in the development of novel drugs and materials.
878788-02-4 (5-(5-Aminopentyl)-5-(2-Furyl)-2,4-Imidazolidinedione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)